Cas no 2166732-66-5 (2-bromopropyl 3-ethoxypropanoate)

• Product Name: 2-bromopropyl 3-ethoxypropanoate
• CAS No: 2166732-66-5
• MF: C₈H₁₅BrO₃
• MW: 239.106902360916
• CID: 6246176
• PubChem ID: 165567962
• Update Time: 2025-05-20

2-bromopropyl 3-ethoxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl 3-ethoxypropanoate
• EN300-1571235
• 2166732-66-5

• Inchi： 1S/C8H15BrO3/c1-3-11-5-4-8(10)12-6-7(2)9/h7H,3-6H2,1-2H3
• InChI Key： MCHRUGAOHLSNQP-UHFFFAOYSA-N
• SMILES： BrC(C)COC(CCOCC)=O

Computed Properties

• Exact Mass: 238.02046g/mol
• Monoisotopic Mass: 238.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromopropyl 3-ethoxypropanoate

Professional Introduction to 2-bromopropyl 3-ethoxypropanoate (CAS No. 2166732-66-5)

2-bromopropyl 3-ethoxypropanoate, with the chemical formula C₈H₁₃BrO₃, is a versatile compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This ester derivative, identified by its unique CAS number 2166732-66-5, serves as a crucial intermediate in the development of various bioactive molecules. Its structural features—a brominated propyl group and an ethoxyacetoate moiety—make it a valuable building block for synthesizing more complex chemical entities.

The compound’s significance in modern chemistry stems from its ability to participate in a wide range of reactions, including nucleophilic substitution, cross-coupling, and condensation reactions. These reactions are fundamental to the construction of novel drug candidates and fine chemicals. In recent years, the demand for 2-bromopropyl 3-ethoxypropanoate has surged due to its utility in medicinal chemistry, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling applications of CAS no. 2166732-66-5 is in the development of pharmacologically active agents. Researchers have leveraged its reactivity to create derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated its role in generating compounds that modulate enzyme activity, which is critical for treating diseases such as cancer, inflammation, and neurological disorders. The bromine atom in its structure provides a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic purposes.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-bromopropyl 3-ethoxypropanoate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex scaffolds incorporating this intermediate. These methods not only improve yield but also reduce unwanted byproducts, making the process more sustainable and scalable. The compound’s compatibility with green chemistry principles has also made it an attractive choice for industrial applications where environmental impact is a concern.

The pharmaceutical industry has been particularly keen on exploring derivatives of CAS no. 2166732-66-5 due to their potential therapeutic benefits. For example, researchers have synthesized analogs that exhibit inhibitory effects on kinases and other targets implicated in disease progression. Preclinical studies have shown promising results, suggesting that these compounds could be developed into novel treatments with improved efficacy and reduced side effects compared to existing therapies.

In addition to its pharmaceutical applications, 2-bromopropyl 3-ethoxypropanoate has found utility in agrochemical research. Its structural motif is reminiscent of natural products that exhibit bioactivity against pests and pathogens. By modifying its chemical framework, scientists aim to develop next-generation pesticides and herbicides that are more effective while posing fewer risks to non-target organisms.

The synthesis of CAS no. 2166732-66-5 itself is a testament to the progress in organic chemistry over recent decades. Modern synthetic routes are highly optimized, ensuring high purity and reproducibility—qualities essential for industrial-scale production. The availability of this compound from reputable suppliers has democratized access for researchers worldwide, fostering innovation across multiple disciplines.

Looking ahead, the future prospects for 2-bromopropyl 3-ethoxypropanoate appear bright. As computational chemistry tools become more sophisticated, virtual screening methods will likely identify new applications for this versatile intermediate. Furthermore, the integration of machine learning into drug discovery pipelines may accelerate the development of novel derivatives tailored to specific biological targets.

In conclusion, CAS no. 2166732-66-5 represents more than just a chemical compound; it embodies the intersection of innovation and practicality in modern chemistry. Its role as a building block for pharmacologically relevant molecules underscores its importance in advancing scientific knowledge and developing life-changing therapies.